Cas no 25015-73-0 (3-aminopyridazin-4-ol)

3-aminopyridazin-4-ol structure
3-aminopyridazin-4-ol structure
Product Name:3-aminopyridazin-4-ol
CAS No:25015-73-0
MF:C4H5N3O
MW:111.101999998093
CID:241204
PubChem ID:19991465
Update Time:2025-09-19

3-aminopyridazin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-4-Pyridazinol
    • 4-Pyridazinol,3-amino-(8CI)
    • 3-amino-1H-pyridazin-4-one
    • 4-Pyridazinol, 3-amino-
    • 3-aminopyridazin-4-ol
    • BS-51795
    • 3-Aminopyridazin-4(1H)-one
    • MFCD18382590
    • 25015-73-0
    • SCHEMBL12517857
    • D83804
    • DTXSID90601727
    • DB-294114
    • Inchi: 1S/C4H5N3O/c5-4-3(8)1-2-6-7-4/h1-2H,(H2,5,7)(H,6,8)
    • InChI Key: VTDOOVLHUVVIFL-UHFFFAOYSA-N
    • SMILES: O=C1C=CNN=C1N

Computed Properties

  • Exact Mass: 111.04335
  • Monoisotopic Mass: 111.043261792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: -0.7
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 72.03

3-aminopyridazin-4-ol Pricemore >>

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